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Compound of Interest

Compound Name: 4-Fluoro-2-isopropoxyaniline

Cat. No.: B170368

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a summary of the known physical and chemical properties of 4-
Fluoro-2-isopropoxyaniline and its hydrochloride salt. Due to the limited availability of public
domain data for this specific compound, information from structurally related molecules is
included to provide context and potential starting points for experimental design.

Core Chemical Information

4-Fluoro-2-isopropoxyaniline is a substituted aniline derivative. The presence of a fluorine
atom and an isopropoxy group on the aniline ring suggests its potential as a building block in
medicinal chemistry, where such substitutions can modulate pharmacokinetic and
pharmacodynamic properties.[1][2] Anilines are versatile precursors in the synthesis of a wide
range of pharmaceutical compounds.[3]

The compound is commercially available in both its free base form and as a hydrochloride salt.

[41051[6]17]

Table 1: Compound Identification
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Identifier

4-Fluoro-2-
isopropoxyaniline

4-Fluoro-2-
isopropoxyaniline
Hydrochloride

CAS Number

148583-65-7[8]

380430-47-7[4][5][9]

Molecular Formula

CoH12FNOI8]

CoH13CIFNO[4][5][9]

Molecular Weight 169.196 g/mol 205.66 g/mol [4][9]
4-fluoro-2-(propan-2- 4-fluoro-2-propan-2-
IUPAC Name ”(p P . Prop _
yloxy)aniline yloxyaniline;hydrochloride[6]
4-FLUORO-2-
ISOPROPOXYANILINE, HCL;
Synonyms ) )
4-Fluro-2-isopropoxyanile
hydrochloride[5]
Purity Typically =98%[8] Typically =98%[6]

Physical and Chemical Properties

Detailed experimental data on the physical properties of 4-Fluoro-2-isopropoxyaniline are not
readily available in the public domain. The data presented below for related compounds can be

used for estimation and as a reference for experimental design.

Table 2: Physical Properties of 4-Fluoro-2-isopropoxyaniline and Related Compounds
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4-Fluoro-2- o
4-Fluoro-2- o 4-Fluoroaniline
Property ) o methoxyaniline
isopropoxyaniline (Parent Compound)
(Analogue)
Melting Point Data not available Data not available -1.9°C
Boiling Point Data not available 215 °C[10] 188 °C
Density Data not available 1.176 g/cm3[11] 1.1725 g/lcm3

Sparingly soluble in
water, soluble in
Solubility Data not available organic solvents like Data not available
ethanol and acetone.
[11]

_ Colorless to brown o
Appearance Data not available o Colorless liquid
clear liquid[12]

Stability and Storage

Suppliers recommend storing 4-Fluoro-2-isopropoxyaniline hydrochloride at -20°C for
maximum stability.[9] For the free base, storage at 2-8°C under an inert atmosphere is
suggested. It is advisable to protect the compound from light.

Spectroscopic Data

Experimentally obtained spectroscopic data for 4-Fluoro-2-isopropoxyaniline is not widely
published. However, predicted data and information for related compounds are available.

Mass Spectrometry

Predicted collision cross-section (CCS) values for the protonated molecule [M+H]* and other
adducts of 4-fluoro-2-propan-2-yloxyaniline have been calculated.[13] These values can be
useful in mass spectrometry-based identification.

Nuclear Magnetic Resonance (NMR) and Infrared (IR)
Spectroscopy
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While specific spectra for 4-Fluoro-2-isopropoxyaniline are not available, the general
features can be predicted based on its structure. FT-IR spectroscopy is effective for identifying
functional groups, while NMR spectroscopy provides detailed structural information.[14] For the
related compound 4-chloro-2-fluoroaniline, detailed FT-IR, FT-Raman, and NMR studies have
been conducted, which could serve as a reference for spectral interpretation.[15]

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and analysis of 4-Fluoro-2-
isopropoxyaniline are not publicly available. The following sections provide generalized
protocols based on methods for structurally similar compounds.

Synthesis

The synthesis of substituted anilines often involves the reduction of a corresponding nitro
compound or through nucleophilic aromatic substitution. A general workflow for the synthesis of
a substituted aniline is presented below. The synthesis of 4-Fluoro-2-methoxyaniline, a close
structural analogue, typically involves the reduction of 4-fluoro-2-nitroanisole.[11]
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Caption: Generalized workflow for the synthesis of a substituted aniline.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a standard technique for assessing the
purity of and quantifying substituted anilines. A reversed-phase HPLC method would likely be
suitable for 4-Fluoro-2-isopropoxyaniline.

General HPLC Method Development Starting Point:
e Column: C18 stationary phase.

+ Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate or phosphate
buffer) and an organic solvent such as acetonitrile or methanol.
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o Detection: UV detection at a wavelength determined by the UV absorbance spectrum of the
compound.

o Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent and
filter before injection.

Biological Activity and Signaling Pathways

There is currently no specific information in the public domain regarding the biological activity
or the involvement of 4-Fluoro-2-isopropoxyaniline in any signaling pathways. However,
substituted anilines are a common motif in a wide range of biologically active molecules, and
their isosteric replacement is a topic of interest in drug discovery to improve pharmacokinetic
properties and reduce metabolic liabilities.[1][2] The structural alerts associated with anilines,
such as potential metabolic instability and toxicity, are important considerations in drug design.
[16]

The related compound, 4-Fluoro-2-methoxyaniline, has been used as an intermediate in the
synthesis of compounds targeting various biological systems, including 5-HT3 receptor
antagonists and inhibitors of Botulinum neurotoxin A light chain.[11][17] It has also been
investigated as a tyrosine kinase inhibitor.[10] This suggests that 4-fluoro-2-alkoxy-substituted
anilines are recognized as valuable scaffolds in medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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